Cas no 181938-56-7 (3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one)

• Product Name: 3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one
• CAS No: 181938-56-7
• MF: C₁₆H₉ClO₄
• MW: 300.69326376915
• CID: 1373508
• PubChem ID: 54687713
• Update Time: 2025-06-08

3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(2-chlorobenzoyl)-4-hydroxy-
• CHEMBL1733388
• 3-(2-chlorobenzoyl)-4-hydroxychromen-2-one
• HMS2784L08
• AE-406/41056696
• 3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one
• 3-(2-chlorobenzoyl)-4-hydroxy-chromen-2-one
• NSC 133803
• MLS001179114
• NSC133803
• 3-(2-Chlorobenzoyl)-4-hydroxy-2H-chromen-2-one
• NSC-133803
• SMR000475797
• 181938-56-7

• Inchi： 1S/C16H9ClO4/c17-11-7-3-1-5-9(11)14(18)13-15(19)10-6-2-4-8-12(10)21-16(13)20/h1-8,19H
• InChI Key： LHRDLQSIOSZKOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C(=O)OC2C=CC=CC=2C=1O)=O

Computed Properties

• Exact Mass: 300.01897
• Monoisotopic Mass: 300.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one

Professional Introduction to 3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one (CAS No. 181938-56-7)

3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and synthetic organic chemistry. This compound, identified by the CAS number 181938-56-7, has garnered attention due to its structural complexity and potential biological activities. The molecule consists of a benzopyranone core substituted with a 2-chlorobenzoyl group and a hydroxyl group at the 4-position, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The benzopyranone scaffold is a well-studied moiety in medicinal chemistry, often found in natural products and synthetic drugs. Its ability to interact with biological targets makes it a preferred structure in drug design. The presence of the 2-chlorobenzoyl group enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the synthesis of more complex derivatives. This feature is particularly useful in constructing heterocyclic compounds that exhibit desirable pharmacological properties.

In recent years, there has been a growing interest in developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound 3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one has been explored as a potential lead molecule in several research studies. Its structural features suggest that it may possess inhibitory activity against enzymes and receptors involved in disease pathways. For instance, studies have indicated that benzopyranone derivatives can modulate the activity of kinases and other signaling molecules, which are crucial in cellular processes.

One of the most compelling aspects of this compound is its potential application in oncology research. The benzopyranone core has been shown to exhibit anti-proliferative effects in certain cancer cell lines. The 2-chlorobenzoyl group, in particular, has been identified as a key pharmacophore that contributes to its binding affinity and efficacy. Researchers have synthesized various analogs of 3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one to optimize its pharmacological profile. These efforts have led to the discovery of several promising candidates that are being further investigated for their therapeutic potential.

The hydroxyl group at the 4-position of the benzopyranone ring also plays a critical role in determining the biological activity of the compound. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Additionally, it provides a site for further chemical modification, allowing researchers to fine-tune the properties of the molecule. For example, introducing different substituents at this position can alter the solubility, metabolic stability, and pharmacokinetic behavior of the compound.

Recent advances in computational chemistry have also contributed to the understanding of how 3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one interacts with biological targets. Molecular docking studies have been used to predict binding modes and affinities for various proteins involved in disease pathways. These computational approaches have helped guide experimental design and optimization efforts, reducing the time and resources required for drug discovery. By integrating experimental data with computational models, researchers can gain deeper insights into the structure-activity relationships (SAR) of this compound.

The synthesis of 3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the benzopyranone core. Subsequent functionalization steps introduce the 2-chlorobenzoyl group and hydroxyl group at the desired positions on the ring system. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity.

The versatility of this compound as a building block for more complex molecules is another area of significant interest. By modifying its structure through strategic functionalization, researchers can generate libraries of derivatives with tailored properties for specific applications. This approach has been particularly useful in fragment-based drug discovery programs, where small molecular fragments are used as starting points for designing new drugs. The ability to rapidly synthesize and screen these derivatives accelerates the drug development process significantly.

In conclusion, 3-(2-Chlorobenzoyl)-4-hydroxy-2H-1-benzopyran-2-one (CAS No. 181938-56-7) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing biologically active agents targeting various diseases. The ongoing research into this compound highlights its potential as a lead molecule or building block for novel therapeutic agents. As our understanding of its properties continues to grow, so too will its role in advancing medical science.